4-(3-Oxo-2,3-dihydro-1,2-thiazol-5-yl)benzoic acid

• IUPAC Name: 4-(3-oxo-1,2-thiazol-5-yl)benzoic acid
• InChI: InChI=1S/C10H7NO3S/c12-9-5-8(15-11-9)6-1-3-7(4-2-6)10(13)14/h1-5H,(H,11,12)(H,13,14)
• InChI Key: APICOYKTGXZQLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=O)NS2)C(=O)O
• Molecular Formula: C10H7NO3S
• Molecular Weight: 221.23 g/mol
• CAS No.: 1502468-19-0

Description

“4-(3-Oxo-2,3-dihydro-1,2-thiazol-5-yl)benzoic acid” is a compound that contains a thiazole ring. Thiazole, or 1,3-thiazole, is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Synthesis Analysis

The synthesis of thiazole derivatives has been a subject of interest in medicinal chemistry due to their wide range of applications in drug design and discovery. The synthesis of such compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles are a basic scaffold found in many natural compounds and synthetic drugs. They are used in various chemical reactions to synthesize new compounds with potent antitumor, antioxidant, and antimicrobial activities.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Synthesis of New Compounds and Heterocycles

• Researchers have synthesized new thiazole heterocycles using 4-((4-chlorobenzoyl)oxy) benzoic acid and explored their antimicrobial, anti-inflammatory, and analgesic activities (Mays Neamah M & Ibtissam K Jassim, 2022).
• Another study reported the synthesis of derivatives related to 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic acid, aiming to develop compounds belonging to a specific nucleus (Ricaurte Rodríguez, Felipe Quiroga-Suavita, & Mónica Yadira Dotor Robayo, 2022).

Antibacterial Activity

• A study synthesized 4-thioureidobenzoic acid derivatives and evaluated their antimicrobial activity against various bacteria (V. Dabholkar & Dilip R. Tripathi, 2011).
• Another research focused on synthesizing 2-Hydroxy-N(4-oxo-2-aryl-thiazolidin-3-yl)-benzamides and assessing their antibacterial and antifungal activities (H. S. Patel & Sumeet J. Patel, 2010).

Solar Cell Applications

• A study investigated the impact of electron-acceptors on energy levels and light-harvesting abilities in dye-sensitized solar cells (Lin Yang, Zhaoyang Yao, Junting Wang, Peng Wang, 2016).

Novel Synthesis Methods

• Research developed an effective method for synthesizing 2-(5-Oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)benzoic acid, offering a new approach for creating aromatic acids (V. Tkachuk, T. Lyubchuk, T. Tkachuk, O. Hordiyenko, 2020).

Mechanism of Action

The mechanism of action of thiazole derivatives can vary depending on the specific compound and its biological target. For example, some thiazole derivatives have been found to have antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Future Directions

The future directions in the research of thiazole derivatives like “4-(3-Oxo-2,3-dihydro-1,2-thiazol-5-yl)benzoic acid” could involve the design and development of new compounds with improved pharmacological activities and lesser side effects. This could be achieved through the modification of thiazole-based compounds at different positions to generate new molecules.